N-[4-(acetylamino)phenyl]-2-(4-ethylphenyl)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C18H20N2O2/c1-3-14-4-6-15(7-5-14)12-18(22)20-17-10-8-16(9-11-17)19-13(2)21/h4-11H,3,12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: QXEDCPPEZZPARD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

N-[4-(acetylamino)phenyl]-2-(4-ethylphenyl)acetamide, also known as acetaminophenamide, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound is a derivative of acetaminophen, a widely used over-the-counter pain reliever. In

Scientific Research Applications

Acetaminophenamide has been the subject of scientific research due to its potential applications in the field of medicine. Studies have shown that this compound has analgesic and anti-inflammatory properties, similar to N-[4-(acetylamino)phenyl]-2-(4-ethylphenyl)acetamiden. Additionally, N-[4-(acetylamino)phenyl]-2-(4-ethylphenyl)acetamidenamide has been shown to have antioxidant properties, making it a potential candidate for the treatment of oxidative stress-related diseases.

Mechanism of Action

The mechanism of action of N-[4-(acetylamino)phenyl]-2-(4-ethylphenyl)acetamidenamide is not fully understood. However, studies have suggested that it may work by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of prostaglandins, a type of inflammatory mediator. Additionally, N-[4-(acetylamino)phenyl]-2-(4-ethylphenyl)acetamidenamide may work by scavenging free radicals, which are molecules that can cause damage to cells and tissues.
Biochemical and Physiological Effects
Acetaminophenamide has been shown to have analgesic and anti-inflammatory effects in animal models. Additionally, studies have suggested that this compound may have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. However, further research is needed to fully understand the biochemical and physiological effects of N-[4-(acetylamino)phenyl]-2-(4-ethylphenyl)acetamidenamide.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(acetylamino)phenyl]-2-(4-ethylphenyl)acetamidenamide in lab experiments is that it is relatively easy to synthesize and purify. Additionally, this compound has been shown to have low toxicity in animal models, making it a safe candidate for further research. However, one limitation of using N-[4-(acetylamino)phenyl]-2-(4-ethylphenyl)acetamidenamide in lab experiments is that its mechanism of action is not fully understood, which may hinder its potential applications in the field of medicine.

Future Directions

There are several future directions for research on N-[4-(acetylamino)phenyl]-2-(4-ethylphenyl)acetamidenamide. One potential area of research is the development of new synthetic methods for this compound, which may improve its purity and yield. Additionally, further research is needed to fully understand the mechanism of action of N-[4-(acetylamino)phenyl]-2-(4-ethylphenyl)acetamidenamide and its potential applications in the treatment of neurodegenerative diseases. Finally, studies are needed to explore the potential side effects of N-[4-(acetylamino)phenyl]-2-(4-ethylphenyl)acetamidenamide and its interactions with other drugs.

Synthesis Methods

Acetaminophenamide can be synthesized through a reaction between N-[4-(acetylamino)phenyl]-2-(4-ethylphenyl)acetamiden and acetic anhydride in the presence of a catalyst. The resulting compound is then reacted with ethylbenzene in the presence of a reducing agent to produce N-[4-(acetylamino)phenyl]-2-(4-ethylphenyl)acetamidenamide. This synthesis method has been well-documented in scientific literature and is widely used in research laboratories.